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Compound of Interest

Compound Name: 01918
CAS No.: 536697-79-7
Cat. No.: B109532
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Introduction

0-1918 is a synthetic, cannabidiol-related compound that serves as a valuable
pharmacological tool for studying non-CB1/CB2 receptor signaling pathways. It functions as an
antagonist at the orphan G protein-coupled receptors GPR18 and GPR55.[1][2] This document
provides detailed information on the commercial sources, purity, and experimental applications
of O-1918, including protocols for key in vitro assays and visualizations of its signaling
pathways.

Commercial Sources and Purity

0-1918 is available from several commercial suppliers, typically with a purity of 295% or >97%,
as determined by High-Performance Liquid Chromatography (HPLC). It is crucial to obtain a
batch-specific Certificate of Analysis (CoA) from the supplier for detailed purity information.
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Supplier Stated Purity Analytical Method CAS Number
BOC Sciences 297% HPLC 536697-79-7
Cayman Chemical 295% Not Specified 536697-79-7
APEXBIO >95% Not Specified 536697-79-7
Bertin Bioreagent >95% Not Specified 536697-79-7
Tocris Bioscience >97% HPLC 536697-79-7
Probechem N N »

) ) Not Specified Not Specified Not Specified
Biochemicals
Santa Cruz " .

) Not Specified Not Specified 536697-79-7
Biotechnology

Biological Activity

0-1918 is a selective antagonist of GPR18 and GPR55, with no significant binding affinity for
the classical cannabinoid receptors CB1 and CB2 at concentrations up to 30 uM.[3][4][5] Its
antagonist activity allows for the investigation of the physiological and pathological roles of
GPR18 and GPR55. 0-1918 has been shown to inhibit abnormal-cannabidiol (abn-CBD)-
induced effects, such as endothelium-dependent vasodilation and cell migration.[3][5]
Furthermore, it can block the activation of the phosphatidylinositol 3-kinase/Akt (PI13K/Akt)
signaling pathway induced by GPR18/GPR55 agonists.[3][5]

Experimental Protocols
In Vitro Cell Migration Assay (Transwell Assay)

This protocol describes how to assess the effect of O-1918 on the migration of cells in
response to a chemoattractant that signals through GPR18 or GPR55.

Materials:
¢ Cells expressing GPR18 or GPR55

o Cell culture medium (serum-free and with serum or chemoattractant)
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e 0-1918 (dissolved in a suitable solvent, e.g., DMSO)
o Chemoattractant (e.g., abnormal-cannabidiol)

o Transwell inserts (e.g., 8.0 um pore size)

o 24-well plates

e Phosphate-buffered saline (PBS)

 Fixing solution (e.g., 70% ethanol)

e Staining solution (e.g., 0.2% Crystal Violet)

» Cotton swabs

e Microscope

Procedure:

o Cell Preparation: Culture cells to 80-90% confluency. The day before the assay, detach cells
and resuspend them in serum-free medium.[6]

e Assay Setup:
o Place Transwell inserts into a 24-well plate.

o In the lower chamber of the wells, add medium containing a chemoattractant (e.g., with
10% FBS or a specific GPR18/GPR55 agonist). For control wells, add serum-free
medium.[7]

o In the upper chamber of the inserts, seed the prepared cells in serum-free medium.[8]

e Treatment with O-1918: Add O-1918 at various concentrations to the upper chamber along
with the cells. Include a vehicle control (e.g., DMSO).

 Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a suitable duration (e.g., 24
hours), allowing for cell migration.[8]
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» Fixation and Staining:

o

Carefully remove the medium from the upper chamber.

[¢]

With a cotton swab, gently wipe the inside of the insert to remove non-migrated cells.[6]

[¢]

Fix the migrated cells on the bottom of the membrane by immersing the insert in a fixing
solution for 10-15 minutes.[6]

o

Stain the migrated cells by immersing the insert in a staining solution for 5-10 minutes.[9]

e Quantification:

o

Gently wash the inserts with distilled water to remove excess stain.[9]

[¢]

Allow the membrane to dry.

[¢]

Count the number of migrated cells in several fields of view using a microscope.

[e]

Alternatively, the dye can be eluted and the absorbance measured.

Vasorelaxation Assay

This protocol outlines a method to evaluate the inhibitory effect of O-1918 on agonist-induced
vasorelaxation in isolated arterial rings.

Materials:

Isolated arterial rings (e.g., rat mesenteric artery)

o Krebs-Henseleit solution (KHS)

o Noradrenaline (NE) or other vasoconstrictors

 GPR18/GPR55 agonist (e.g., abnormal-cannabidiol)

o O-1918

e Organ bath system with force transducers
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Procedure:

Tissue Preparation: Mount the isolated arterial rings in an organ bath filled with KHS,
maintained at 37°C and gassed with 95% O2 / 5% CO2.

Equilibration and Sensitization: Allow the tissues to equilibrate under a resting tension.
Sensitize the tissues by repeated stimulation with a vasoconstrictor like noradrenaline.[10]

Pre-contraction: Induce a stable contraction in the arterial rings using a vasoconstrictor.

Agonist-induced Relaxation: Once a stable contraction is achieved, cumulatively add a
GPR18/GPR55 agonist to elicit a concentration-dependent relaxation response.

Inhibition with O-1918: In a separate set of experiments, pre-incubate the arterial rings with
0-1918 at a specific concentration for a defined period (e.g., 30 minutes) before inducing
pre-contraction.

Data Recording and Analysis: Record the changes in tension using force transducers.[10]
Express the relaxation as a percentage of the pre-contraction. Compare the concentration-
response curves for the agonist in the presence and absence of O-1918 to determine the
inhibitory effect.

PI3K/Akt Sighaling Pathway Analysis (Western Blotting)

This protocol details the investigation of O-1918's effect on the PI3K/Akt signaling pathway by

measuring the phosphorylation of Akt.

Materials:

Cells expressing GPR18 or GPR55

Cell culture reagents

GPR18/GPR55 agonist

0-1918

Lysis buffer
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e Protein assay kit

o SDS-PAGE equipment

o Western blotting equipment

e Primary antibodies (anti-phospho-Akt, anti-total-Akt)
o HRP-conjugated secondary antibody

e Chemiluminescent substrate

e Imaging system

Procedure:

e Cell Culture and Treatment:

o

Plate cells and grow to a suitable confluency.

Starve the cells in serum-free medium for a few hours before treatment.

[¢]

o

Pre-treat the cells with O-1918 at desired concentrations for a specific time.

[e]

Stimulate the cells with a GPR18/GPR55 agonist for a short period (e.g., 5-30 minutes).
e Cell Lysis and Protein Quantification:

o Wash the cells with ice-cold PBS and lyse them with lysis buffer.

o Centrifuge the lysates to pellet cell debris and collect the supernatant.

o Determine the protein concentration of each lysate using a protein assay Kit.
o SDS-PAGE and Western Blotting:

o Separate equal amounts of protein from each sample by SDS-PAGE.

o Transfer the separated proteins to a PVDF or nitrocellulose membrane.
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o Block the membrane to prevent non-specific antibody binding.

e Antibody Incubation and Detection:

o Incubate the membrane with a primary antibody against phospho-Akt.

o Wash the membrane and incubate with an HRP-conjugated secondary antibody.

o Detect the signal using a chemiluminescent substrate and an imaging system.
 Stripping and Re-probing:

o Strip the membrane of the first set of antibodies.

o Re-probe the membrane with a primary antibody against total Akt as a loading control.

o Data Analysis: Quantify the band intensities and normalize the phospho-Akt signal to the
total Akt signal. Compare the levels of Akt phosphorylation across different treatment groups.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways involving O-1918 and a typical
experimental workflow for its use.
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Caption: O-1918 signaling pathway.
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Caption: Experimental workflow for O-1918.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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